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Compound of Interest

Compound Name: Anilazine-d4

Cat. No.: B589025

An in-depth guide for researchers, scientists, and drug development professionals on the
properties, analysis, and synthesis of Anilazine-d4.

This technical guide provides a comprehensive overview of Anilazine-d4, a deuterated analog
of the fungicide Anilazine. This document is intended for use by researchers in analytical
chemistry, environmental science, and toxicology.

Chemical and Physical Properties

Anilazine-d4 is the deuterated form of Anilazine, a triazine fungicide. The primary application
of Anilazine-d4 is as an internal standard for the quantitative analysis of Anilazine in various
matrices.[1][2] Below is a summary of its key chemical and physical properties.
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Property Value Source
CAS Number 1219802-20-6 [1103114]
Molecular Formula CoHD4Cl3Na4
Molecular Weight 279.55 g/mol

4,6-Dichloro-N-(2-
chlorophenyl)-1,3,5-triazin-2-
Synonyms amine-d4; 2,4-Dichloro-6-(2-
chloranilino)-s-triazine-d4;
Aniyaline-d4; B 622-d4

White to tan crystals or white

Appearance powder (for unlabeled
Anilazine)

Density 1.6 +£0.1 g/cm3

Boiling Point 460.4 £ 47.0 °C at 760 mmHg

Flash Point 232.2+29.3°C

) ) 159 °C (for unlabeled

Melting Point o
Anilazine)

Storage 2-8°C Refrigerator

Synthesis of Anilazine

The synthesis of Anilazine is achieved through a nucleophilic substitution reaction. This
process involves the reaction of cyanuric chloride with o-chloroaniline.
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Sample Preparation Analysis

Sample |—>| Extraction |—>| Spiking with Anilazine-d4 |—>| Partitioning |—>| Cleanup |>—I> LC or GC MS, UV, ete. Detection |>—>| Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589025#anilazine-d4-cas-number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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